Cas no 18643-56-6 (2-[4-(dicyanomethyl)phenyl]propanedinitrile)

• Product Name: 2-[4-(dicyanomethyl)phenyl]propanedinitrile
• CAS No: 18643-56-6
• MF: C₁₂H₆N₄
• MW: 206.202841281891
• MDL: MFCD00455666
• CID: 907355
• PubChem ID: 266555
• Update Time: 2025-06-07

2-[4-(dicyanomethyl)phenyl]propanedinitrile Chemical and Physical Properties

Names and Identifiers

• 2-[4-(dicyanomethyl)phenyl]propanedinitrile
• 2,2'-BENZENE-1,4-DIYLDIPROPANEDINITRILE
• 1,4-phenylenedimalononitrile
• 7,7,8,8-tetracyano-p-quinodimethane
• 7,7,8,8-tetracyanoquinodimethane
• AC1L6GAU
• AC1Q4QGU
• AG-J-33758
• AR-1D1094
• CTK0H8412
• NSC105236
• p-Benzenedimalononitrile
• p-phenylenedimalononitrile
• NSC-105236
• 2,2'-(1,4-Phenylene)dimalononitrile
• Tetracyano-p-xylene
• 2,2?-(1,4-PHENYLENE)DIMALONONITRILE
• 2,2 inverted exclamation mark -(1,4-Phenylene)dimalononitrile
• 18643-56-6
• AC8233
• DTXSID80295735
• SCHEMBL3151966
• MFCD00455666
• SY263334
• DS-002514

• MDL： MFCD00455666
• Inchi： 1S/C12H6N4/c13-5-11(6-14)9-1-2-10(4-3-9)12(7-15)8-16/h1-4,11-12H
• InChI Key： WASJFLRMRDGSBD-UHFFFAOYSA-N
• SMILES： N#CC(C#N)C1C=CC(C(C#N)C#N)=CC=1

Computed Properties

• Exact Mass: 206.05938
• Monoisotopic Mass: 206.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• PSA: 95.16
• LogP: 1.94812